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Introduction
Cyclobutane-1,2,3,4-tetracarboxylic dianhydride (CBDA) is a cycloaliphatic dianhydride that

serves as a crucial monomer in the synthesis of high-performance polymers, particularly

polyimides. Its rigid and compact cyclobutane core imparts unique and desirable properties to

the resulting polymers, including excellent thermal stability, high modulus, and superior

dielectric properties. These characteristics make CBDA-based materials highly valuable in

advanced applications such as liquid crystal display (LCD) alignment layers, 5G-enabled

telecommunications hardware, and photosensitive polyimide materials for organic thin-film

transistors.[1][2][3][4] This guide provides a comprehensive overview of CBDA, including its

chemical and physical properties, detailed synthesis protocols, and key applications.

Chemical and Physical Properties
CBDA is a white to off-white crystalline powder that is sensitive to moisture.[5][6] Due to its rigid

structure, it possesses a very high melting point.[1] While generally insoluble in water, it shows

solubility in some organic solvents, particularly during the synthesis of poly(amic acid).

Table 1: General and Physical Properties of Cyclobutane-1,2,3,4-tetracarboxylic
Dianhydride
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Property Value Reference

CAS Number 4415-87-6 [5][7][8][9][10]

Molecular Formula C₈H₄O₆ [5][7][8][9][10]

Molecular Weight 196.11 g/mol [5][7][8][9][10]

Appearance
White to off-white

powder/crystal
[5][6]

Melting Point >300 °C [1][2][4][5][9][11][12][13]

Boiling Point (Predicted) 545.3 ± 50.0 °C [2][4][11][13]

Density (Predicted) 1.823 ± 0.06 g/cm³ [2][4][13]

Solubility Soluble in Toluene [13]

Table 2: Spectroscopic Data for Cyclobutane-1,2,3,4-tetracarboxylic Dianhydride

Spectroscopic Technique Key Features/Notes Reference

FTIR (KBr Pellet)

The infrared spectrum of acid

anhydrides typically shows two

distinct C=O stretching peaks

due to symmetric and

asymmetric stretching modes.

[5]

¹H NMR

Spectra available from

suppliers like Sigma-Aldrich

and in databases such as

PubChem.

[5]

¹³C NMR

Spectra available from

suppliers and in chemical

databases.

[5]
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Dianhydride
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The most common method for synthesizing CBDA is through the [2+2] photodimerization of

maleic anhydride, followed by dehydration of the resulting cyclobutane-1,2,3,4-tetracarboxylic

acid.[14]

Experimental Protocol: Photodimerization of Maleic
Anhydride and Dehydration
This protocol is based on a method described in the literature.[1]

Materials:

Maleic anhydride

Ethyl acetate

Acetic anhydride

1,4-Dioxane

Equipment:

2L quartz glass photoreactor with UV lamps (300nm)

Stirrer

Cooler (air-cooling type)

Filtration apparatus

Vacuum dryer

Heating mantle

Freezer

Procedure:

Step 1: Photodimerization
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To a 2L quartz glass photoreactor equipped with a stirrer and cooler, add 250 ml of ethyl

acetate and 100 g of maleic anhydride.

Stir the mixture for complete mixing.

To prevent excessive temperature increase, start the air-cooling system.

Irradiate the mixture with UV light (300nm) for 24 hours with continuous stirring to prevent

the reactants from adhering to the reactor walls.

A white solid product will form. Collect the solid by filtration.

Dry the white solid for 24 hours in a vacuum dryer at 60°C. This intermediate product is

cyclobutane-1,2,3,4-tetracarboxylic acid.

Step 2: Dehydration and Recrystallization

Add the dried solid from Step 1 to acetic anhydride and dissolve it.

Slowly heat the solution to 150°C and maintain the reaction for 24 hours.

Filter the hot reaction solution through a filter paper to remove any impurities.

Place the filtered solution in a freezer at a temperature of 0°C or less for 24 hours to induce

recrystallization, which will yield a yellow solid.

Collect the solid by filtration and wash it three times with 1,4-dioxane to remove any residual

acetic anhydride.

Dry the final product, cyclobutane-1,2,3,4-tetracarboxylic dianhydride (CBDA), in a

vacuum oven at 60°C for 48 hours.
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Step 1: Photodimerization Step 2: Dehydration & Purification

Maleic Anhydride in
Ethyl Acetate UV Irradiation (300nm, 24h)

Photoreaction
Filtration & Drying Cyclobutane-1,2,3,4-

tetracarboxylic acid Acetic Anhydride (150°C, 24h) Hot Filtration Recrystallization (0°C, 24h) Filtration & Washing Vacuum Drying (60°C, 48h) CBDA (Final Product)

Click to download full resolution via product page

Synthesis Workflow for Cyclobutane-1,2,3,4-tetracarboxylic Dianhydride.

Applications in Polymer Chemistry
The primary application of CBDA is as a monomer for the synthesis of polyimides. The resulting

polymers exhibit high thermal stability, excellent mechanical properties, and are often colorless,

making them suitable for optical applications.[1]

Synthesis of Polyimides
Polyimides are synthesized through a two-step process involving the formation of a poly(amic

acid) intermediate, followed by chemical or thermal imidization.

Step 1: Poly(amic acid) Formation CBDA is reacted with a diamine in a polar aprotic solvent,

such as N-methyl-2-pyrrolidone (NMP), at room temperature. The anhydride rings of CBDA

open to form amide and carboxylic acid functionalities, resulting in a soluble poly(amic acid)

solution.

Step 2: Imidization The poly(amic acid) is then converted to the final polyimide through either

thermal or chemical dehydration.

Thermal Imidization: The poly(amic acid) solution is cast into a film and heated to high

temperatures (e.g., 200-350°C) to induce cyclodehydration, forming the imide rings.

Chemical Imidization: A dehydrating agent, such as a mixture of acetic anhydride and a

tertiary amine, is added to the poly(amic acid) solution at room temperature to facilitate the

ring-closing reaction.
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General scheme for the synthesis of polyimides from CBDA.

Safety and Handling
CBDA is a combustible solid and is sensitive to moisture.[5][8][13] It should be stored in a

tightly closed container in a cool, dry, and well-ventilated area away from incompatible

substances. Standard personal protective equipment, including safety glasses, gloves, and a

lab coat, should be worn when handling this chemical.

Conclusion
Cyclobutane-1,2,3,4-tetracarboxylic dianhydride is a valuable monomer for the

development of advanced polymer materials. Its unique rigid structure translates into

polyimides with exceptional thermal, mechanical, and optical properties. The synthesis of
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CBDA via photodimerization of maleic anhydride is a well-established method, enabling its use

in a variety of high-tech applications. For researchers and professionals in materials science

and drug development, a thorough understanding of CBDA's properties and reaction chemistry

is essential for leveraging its full potential in creating next-generation materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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